Cas no 41037-28-9 (6-Bromo-4-methylquinoline)

• Product Name: 6-Bromo-4-methylquinoline
• CAS No: 41037-28-9
• MF: C₁₀H₈BrN
• MW: 222.081221580505
• MDL: MFCD09258893
• CID: 55342
• PubChem ID: 12475362
• Update Time: 2025-06-08

6-Bromo-4-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-methylquinoline
• 4-HYDRAZINO-6-METHOXY-2-METHYLQUINOLINE HYDROCHLORIDE
• C10H8BrN
• Quinoline, 6-bromo-4-methyl-
• 6-bromanyl-4-methyl-quinoline
• 6-BROMO LEPIDINE
• 6-bromo-4-methyl-quinoline
• F9995-0181
• Quinoline,6-bromo-4-methyl
• 4-Methyl-6-bromoquinoline
• Quinoline,6-bromo-4-methyl-
• XBZQSJLYRMZRSZ-UHFFFAOYSA-N
• 5614AB
• AB49783
• ST24024293
• A825409
• 037B289
• Z1954800489
• FT-0711534
• DTXSID90499681
• AKOS015957649
• NCGC00188263-01
• A1-00752
• EN300-238339
• CS-W014726
• FD10480
• DS-10782
• SCHEMBL741042
• SY107078
• MFCD09258893
• 41037-28-9
• Z1269159983
• AMY11590
• DB-080984
• DTXCID10450491

• MDL： MFCD09258893
• Inchi： 1S/C10H8BrN/c1-7-4-5-12-10-3-2-8(11)6-9(7)10/h2-6H,1H3
• InChI Key： XBZQSJLYRMZRSZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(C)C=CN=2

Computed Properties

• Exact Mass: 220.98400
• Monoisotopic Mass: 220.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Experimental Properties

• Melting Point: 94-95℃
• Boiling Point: 315.8°C at 760 mmHg
• PSA: 12.89000
• LogP: 3.30570
• Sensitiveness: Air & Light Sensitive

6-Bromo-4-methylquinoline Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 6-Bromo-4-methylquinoline

6-Bromo-4-Methylquinoline: A Comprehensive Overview

6-Bromo-4-Methylquinoline (CAS No. 41037-28-9) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its quinoline skeleton with bromine and methyl substituents, exhibits unique chemical properties and potential applications in drug development and advanced materials. Recent advancements in synthetic methodologies and its biological evaluations have further solidified its importance in contemporary research.

The synthesis of 6-Bromo-4-Methylquinoline involves a multi-step process that typically begins with the preparation of the quinoline core. Researchers have explored various strategies, including the Skraup synthesis, which utilizes glycerol and ammonia under acidic conditions, followed by bromination and methylation steps. The optimization of these reactions has led to higher yields and improved purity, making this compound more accessible for large-scale production. Recent studies have also focused on green chemistry approaches to minimize environmental impact during synthesis.

6-Bromo-4-Methylquinoline exhibits remarkable chemical stability due to its aromaticity and conjugated system. Its electronic properties make it a promising candidate for applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent research has demonstrated that this compound can act as an efficient electron transporter in OLEDs, significantly enhancing device performance. Furthermore, its ability to undergo further functionalization through substitution reactions opens up avenues for tailoring its properties for specific applications.

In the field of pharmacology, 6-Bromo-4-Methylquinoline has shown potential as a lead compound for drug development. Preclinical studies have indicated that it possesses anti-inflammatory and antioxidant properties, making it a candidate for treating chronic diseases such as neurodegenerative disorders and cardiovascular diseases. Recent breakthroughs in medicinal chemistry have enabled the design of derivatives with enhanced bioavailability and selectivity, paving the way for clinical trials.

The application of 6-Bromo-4-Methylquinoline extends beyond traditional chemistry into materials science. Its ability to form self-assembled monolayers and nanostructures has been explored for use in sensors and catalysis. For instance, researchers have reported that this compound can serve as a template for metal nanoparticle synthesis, offering potential applications in heterogeneous catalysis for industrial processes.

From an environmental perspective, understanding the fate and toxicity of 6-Bromo-4-Methylquinoline is crucial for its safe handling and disposal. Studies have shown that it exhibits moderate biodegradability under aerobic conditions; however, its persistence in aquatic environments necessitates careful regulatory oversight. Efforts are underway to develop eco-friendly degradation pathways to mitigate any potential ecological risks associated with its use.

In conclusion, 6-Bromo-4-Methylquinoline (CAS No. 41037-28-9) stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application development, underscore its significance in modern scientific research. As ongoing studies continue to unravel its full potential, this compound is poised to play a pivotal role in shaping future innovations in medicine and materials science.